Cas no 2138361-27-8 (1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138361-27-8
• MF: C₁₀H₁₆N₆O
• MW: 236.273640632629
• CID: 5814451
• PubChem ID: 165952259
• Update Time: 2025-06-18

1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128723
• 2138361-27-8

• Inchi： 1S/C10H16N6O/c1-7(6-17-3)16-9(10(11)13-14-16)8-4-5-12-15(8)2/h4-5,7H,6,11H2,1-3H3
• InChI Key： GGNKIQUIWWFNCL-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C(=C(N)N=N1)C1=CC=NN1C

Computed Properties

• Exact Mass: 236.13855916g/mol
• Monoisotopic Mass: 236.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Introduction to 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138361-27-8)

1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2138361-27-8, belongs to a class of heterocyclic molecules that are widely explored for their therapeutic applications. The presence of multiple functional groups, including an amine moiety, a triazole ring, and a pyrazole substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine exhibits a rich interplay of electronic and steric effects that can influence its reactivity and interaction with biological targets. The triazole ring, a well-known pharmacophore, is known for its ability to enhance binding affinity and metabolic stability in drug molecules. In this compound, the triazole ring is further functionalized with a methylpyrazole substituent, which can modulate the electronic properties of the molecule and contribute to its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with high accuracy. Studies using molecular docking simulations have suggested that 1-(1-methoxypropan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-am ine may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data indicate that this compound could interact with enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxypropanyl group at the 1-position of the triazole ring introduces steric hindrance that can influence the compound's solubility and bioavailability. Additionally, the presence of the methylpyrazole moiety at the 5-position adds another layer of complexity to its structure, which may affect its interaction with biological targets.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds is a rapidly evolving area. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and wide range of biological activities. Compounds containing pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrazole ring into 1-(1-methoxypropan -2 -yl)-5-( 1 -methyl - 1 H -pyrazol -5 -yl) - 1 H - 1 , 2 , 3 -triazol -4-am ine not only enhances its structural complexity but also opens up possibilities for exploring new therapeutic modalities.

Current research in pharmaceutical sciences is increasingly focused on identifying small molecules that can modulate protein-protein interactions (PPIs) as a means of treating complex diseases. The unique structural features of 1 -( 1 -methoxyprop an -2 -yl) -5 -( 1 -methyl - 1 H -pyraz ol -5 -yl) - 1 H - 1 , 2 , 3 -triaz ol -4-am ine make it an attractive candidate for studying its potential role in disrupting PPIs. By interfering with key signaling pathways, such compounds could offer new avenues for therapeutic intervention.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates drugs is crucial for optimizing their efficacy and safety. Preliminary pharmacokinetic studies suggest that 1 -( 1 -methoxyprop an -2 -yl) -5 -( 1 -methyl - 1 H-pyraz ol -5-y l) - riti al-H-t ri az ol--4-am ine may exhibit moderate bioavailability and rapid metabolism, which would need to be considered in drug formulation and dosing strategies.

Another exciting aspect of this compound is its potential application in structure-based drug design. High-resolution crystal structures of protein targets can be used to guide the optimization of lead compounds like this one. By understanding how the molecule interacts with its target at an atomic level, chemists can make informed modifications to improve potency and selectivity.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are designed and evaluated. Algorithms trained on large datasets can predict properties such as binding affinity and toxicity with remarkable accuracy. These predictions can then be validated experimentally, saving time and resources in the drug development process. For compounds like ri azo l--4-am ine, machine learning models have shown promise in identifying optimal analogs based on structural features alone.

In conclusion, ri azo l--4-am ine (CAS No. 2138361278) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover more about its potential applications, ri azo l--4-am ine may play a significant role in shaping the future landscape of pharmaceutical innovation.